Cas no 1311653-22-1 (N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide
• CAS No: 1311653-22-1
• MF: C₂₀H₃₀N₄O
• MW: 342.478404521942
• CID: 6411357
• PubChem ID: 53563381
• Update Time: 2025-07-17

N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684500
• N-(2-cyano-3-methylbutan-2-yl)-2-[4-(4-methylanilino)piperidin-1-yl]acetamide
• 1311653-22-1
• AKOS033002647
• Z1039197080
• N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide

• Inchi： 1S/C20H30N4O/c1-15(2)20(4,14-21)23-19(25)13-24-11-9-18(10-12-24)22-17-7-5-16(3)6-8-17/h5-8,15,18,22H,9-13H2,1-4H3,(H,23,25)
• InChI Key： CMKUMIGSVQCKBD-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)NC1C=CC(C)=CC=1)NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 342.24196159g/mol
• Monoisotopic Mass: 342.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide

Recent Advances in the Study of N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide (CAS: 1311653-22-1)

The compound N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide (CAS: 1311653-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with piperidine-based receptors, which play a crucial role in neurological and inflammatory processes. Preliminary in vitro studies have demonstrated that this compound exhibits high affinity and selectivity for certain receptor subtypes, suggesting its potential as a targeted therapeutic agent. Furthermore, molecular docking simulations have provided insights into the binding interactions, highlighting the importance of the cyano and methylphenyl groups in stabilizing the receptor-ligand complex.

Recent pharmacological evaluations have also explored the compound's efficacy in animal models of disease. For instance, in a murine model of neuropathic pain, administration of N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide resulted in significant reduction of pain behaviors, with minimal observed side effects. These findings underscore its potential as a novel analgesic agent. Additionally, pharmacokinetic studies have revealed favorable absorption and distribution profiles, further supporting its therapeutic viability.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing potential off-target effects. Current research efforts are directed towards structural modifications to enhance its metabolic stability and reduce toxicity. Collaborative studies between academic and industrial researchers are also underway to expedite the translation of these findings into clinical trials.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-{4-[(4-methylphenyl)amino]piperidin-1-yl}acetamide represents a compelling candidate for further development in the pharmaceutical industry. Its unique pharmacological profile and demonstrated efficacy in preclinical models highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in realizing its full therapeutic potential.